Cas no 113269-14-0 (QUINOXALINE, 6-IODO-7-NITRO-)

• Product Name: QUINOXALINE, 6-IODO-7-NITRO-
• CAS No: 113269-14-0
• MF: C₈H₄IN₃O₂
• MW: 301.040733337402
• CID: 3526152
• PubChem ID: 72722542
• Update Time: 2025-04-22

QUINOXALINE, 6-IODO-7-NITRO- Chemical and Physical Properties

Names and Identifiers

• QUINOXALINE, 6-IODO-7-NITRO-
• 113269-14-0
• 6-Iodo-7-nitroquinoxaline

• Inchi： 1S/C8H4IN3O2/c9-5-3-6-7(11-2-1-10-6)4-8(5)12(13)14/h1-4H
• InChI Key： YFJBQNRWZWNMGC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(I)=C([N+]([O-])=O)C=2)N=CC=1

Computed Properties

• Exact Mass: 300.93482Da
• Monoisotopic Mass: 300.93482Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6Ų